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Cat. No.: B1599079

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

C.1. 45160:2 is an organic pigment widely recognized for its vibrant bluish-red hue. While it
holds a significant position in the industrial sector, particularly in the manufacturing of inks,
paints, and plastics, its application in biological research and drug development is not well-
documented. This guide provides a comprehensive overview of the basic properties,
synonyms, and available technical data for C.I. 45160:2. It also explores its relationship with
the fluorescent dye Rhodamine B, from which it is derived, to offer a broader context for its
limited biological profile.

Basic Properties and Synonyms

C.I. 45160:2 is primarily known in industrial contexts under several synonyms, the most
common being Pigment Red 81:2 and Pigment Red 169.[1][2][3] It is a lake pigment, meaning
it is produced by precipitating a dye onto an inert binder or substrate. In this case, C.l. 45160:2
Is a salt of Rhodamine B.[1]

The general properties of C.I. 45160:2 are summarized in the table below. It is characterized as
a brilliant bluish-red fine powder that is generally insoluble in water and most organic solvents.

[1]

Physicochemical Data

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1599079?utm_src=pdf-interest
https://www.benchchem.com/product/b1599079?utm_src=pdf-body
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-169-ECR16901.html
https://cymitquimica.com/products/3D-FR152326/pigment-red-169/
https://www.sypigment.com/pigment-red-169.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-169-ECR16901.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-169-ECR16901.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A summary of the quantitative data available for C.1. 45160:2 is presented in the following
tables. These properties are critical for its industrial applications, dictating its performance in
various formulations.

Table 1: General and Physical Properties of C.I. 45160:2

Property Value References
Chemical Formula C28H30CIN203Na [1]
Molecular Weight 501.99 g/mol [1]
Appearance Brilliant bluish-red fine powder [1]
Odor Odorless [1]

o Insoluble in water and most
Solubility _ [1]
organic solvents

Oil Absorption 40-55 g/100g [1]

Table 2: Resistance and Fastness Properties of C.I. 45160:2

Property Rating/Value References
Heat Resistance 140 °C [2]
Light Fastness Moderate (3-4 on a scale of 1- 2]
8)
Water Resistance 3 (on a scale of 1-5) [2]
Oil Resistance 3 (on a scale of 1-5) [2]
Acid Resistance 3 (on a scale of 1-5) [2]
Alkali Resistance 3 (on a scale of 1-5) [2]
Alcohol Resistance 3 (on a scale of 1-5) [2]

Relationship with Rhodamine B
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C.I. 45160:2 is a lake pigment derived from Rhodamine B, a well-known fluorescent dye. This
relationship is crucial to understanding the properties of C.l. 45160:2. The process of creating a
lake pigment renders the soluble dye insoluble, which is desirable for applications where the
color needs to be contained within a solid matrix, such as in plastics or inks.
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Relationship between Rhodamine B and C.l. 45160:2

Rhodamine B
(Soluble Fluorescent Dye)

Precipitation with
a metal salt (e.g., Sodium)

C.l. 45160:2
(Insoluble Lake Pigment)
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Conceptual Workflow for C.I. 45160:2 Production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. epsilonpigments.com [epsilonpigments.com]

2. Pigment Red 169 | CymitQuimica [cymitquimica.com]

3. Pigment Red 169 - SY Chemical Co., Ltd. [sypigment.com]

 To cite this document: BenchChem. [C.I. 45160:2: A Technical Overview of an Industrial
Pigment]. BenchChem, [2025]. [Online PDF]. Available at:
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45160-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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